Cas no 25461-01-2 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(ethyldithio)-)

• Product Name: L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(ethyldithio)-
• CAS No: 25461-01-2
• MF: C₁₀H₁₉NO₄S₂
• MW: 281.392160654068
• CID: 1422897
• PubChem ID: 14402894
• Update Time: 2025-04-20

L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(ethyldithio)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(ethyldithio)-
• (2R)-3-(ethyldisulfanyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-Cys(SEt)-OH · DCHA
• DTXSID50559912
• 25461-01-2
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(ethyldisulfanyl)propanoic acid
• SCHEMBL7423487
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(ethyldisulfanyl)propanoic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(ethyldisulfanyl)propanoicacid
• N-(tert-Butoxycarbonyl)-3-(ethyldisulfanyl)-L-alanine

• Inchi： 1S/C10H19NO4S2/c1-5-16-17-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： NRPCSVNXHSEWLO-ZETCQYMHSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SCC

Computed Properties

• Exact Mass: 281.07567
• Monoisotopic Mass: 281.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 75.63